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Abstract

This technical guide provides a comprehensive overview of 4-Bromo-4'-
(cyclopentyloxy)biphenyl (CAS Number: 1352318-50-3), a halogenated alkoxybiphenyl
derivative of significant interest in the fields of materials science and pharmaceutical
development. While specific literature on this compound is emerging, this document
consolidates fundamental principles, established synthetic methodologies, and predicted
analytical data based on analogous structures. The guide details plausible synthetic routes,
including the Williamson ether synthesis and Suzuki-Miyaura cross-coupling, complete with
detailed experimental protocols and workflow diagrams. Furthermore, it presents expected
physicochemical properties and a thorough guide to the analytical characterization of the title
compound, supported by predictive spectral data. Potential applications in liquid crystals and
organic electronics are discussed, alongside essential safety and handling protocols for
brominated aromatic compounds. This document is intended to serve as a foundational
resource for researchers engaging with this and similar molecules.
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Introduction and Molecular Overview

4-Bromo-4'-(cyclopentyloxy)biphenyl is a bifunctional organic molecule featuring a rigid
biphenyl core. This core structure is prevalent in a variety of functional materials and bioactive
molecules. The presence of a bromine atom at the 4-position provides a reactive handle for a
multitude of cross-coupling reactions, most notably the Suzuki-Miyaura, Heck, and
Sonogashira couplings, allowing for the construction of more complex molecular architectures.
The cyclopentyloxy group at the 4'-position imparts increased solubility in organic solvents and
can influence the liquid crystalline properties of the molecule. Biphenyl derivatives are
foundational in the development of liquid crystals, organic light-emitting diodes (OLEDSs), and
as key intermediates in the synthesis of pharmaceuticals.[1][2][3] The strategic placement of
the bromo and cyclopentyloxy functionalities makes this compound a valuable building block
for creating tailored molecules for specific high-tech applications.

Physicochemical and Predicted Properties

While experimental data for 4-Bromo-4'-(cyclopentyloxy)biphenyl is not extensively
published, its properties can be reliably predicted based on its chemical structure and data

from analogous compounds.
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Predicted Value /

Property . Source
Information

CAS Number 1352318-50-3 Vendor Data

Molecular Formula Ci17H17BrO Vendor Data

Molecular Weight 317.22 g/mol Vendor Data

Expected to be a white to off-
Appearance i ) ] Analogy
white crystalline solid.

Expected to be in the range of
Melting Point other similar 4-alkoxy-4'- Analogy

bromobiphenyls.

- . Expected to be >300 °C at
Boiling Point ] Analogy
atmospheric pressure.

Expected to be soluble in

common organic solvents like
Solubility dichloromethane, chloroform, Analogy
tetrahydrofuran, and toluene;

insoluble in water.

Proposed Synthetic Routes and Experimental
Protocols

Two primary and highly efficient synthetic routes are proposed for the synthesis of 4-Bromo-4'-
(cyclopentyloxy)biphenyl. The choice of route may depend on the availability of starting
materials.

Route 1: Williamson Ether Synthesis

This is a classic and reliable method for forming ethers, involving the reaction of a phenoxide
with an alkyl halide.[4][5] In this proposed synthesis, 4-bromo-4'-hydroxybiphenyl is
deprotonated with a suitable base to form the corresponding phenoxide, which then undergoes
nucleophilic substitution with a cyclopentyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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